molecular formula C8H16N2S B8377837 1-Cyclopentylmethyl-3-methylthiourea

1-Cyclopentylmethyl-3-methylthiourea

Cat. No.: B8377837
M. Wt: 172.29 g/mol
InChI Key: YOKLJNLJLCXLQX-UHFFFAOYSA-N
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Description

1-Cyclopentylmethyl-3-methylthiourea is a thiourea derivative characterized by a cyclopentylmethyl group attached to one nitrogen atom and a methyl group on the adjacent nitrogen. Its molecular formula is C₈H₁₆N₂S, with a molecular weight of 172.27 g/mol. Thiourea derivatives are widely studied for their diverse applications in medicinal chemistry, including enzyme inhibition and antimicrobial activity. The cyclopentylmethyl substituent introduces steric bulk and lipophilicity, which may enhance membrane permeability compared to aromatic or linear alkyl analogues .

Properties

Molecular Formula

 C8H16N2S

Molecular Weight

 172.29 g/mol

IUPAC Name

 1-(cyclopentylmethyl)-3-methylthiourea

InChI

 InChI=1S/C8H16N2S/c1-9-8(11)10-6-7-4-2-3-5-7/h7H,2-6H2,1H3,(H2,9,10,11)

InChI Key

 YOKLJNLJLCXLQX-UHFFFAOYSA-N

Canonical SMILES

 CNC(=S)NCC1CCCC1

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Similar Thiourea Derivatives

Structural and Physicochemical Properties

The table below highlights key structural and physicochemical differences between 1-cyclopentylmethyl-3-methylthiourea and analogous compounds:

Compound Name Substituents Molecular Formula Molecular Weight (g/mol) Key Features
1-Cyclopentylmethyl-3-methylthiourea Cyclopentylmethyl, Methyl C₈H₁₆N₂S 172.27 High lipophilicity due to aliphatic cyclic group; potential for enhanced bioavailability.
1-Methyl-3-phenylthiourea Phenyl, Methyl C₈H₁₀N₂S 166.24 Aromatic phenyl group enables π-π interactions; lower hydrophobicity .
1-Methyl-3-(2-methylpropyl)thiourea 2-Methylpropyl (Isobutyl), Methyl C₆H₁₄N₂S 146.25 Branched alkyl chain reduces molecular weight; may improve metabolic stability .
1-(3-Chlorophenyl)-3-...thiourea 3-Chlorophenyl, Complex Not fully specified ~400 (estimated) Electron-withdrawing chlorine enhances reactivity; bulky substituents may hinder binding .
Key Observations:
  • Molecular Weight : The target compound (172.27 g/mol) is heavier than phenyl (166.24 g/mol) and isobutyl (146.25 g/mol) analogues, which may influence solubility.
  • Steric Effects : Cyclopentylmethyl’s cyclic structure introduces steric hindrance, possibly affecting binding pocket accessibility compared to linear alkyl chains .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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